Cas no 17046-23-0 (2-Isocyanatopentanedioic acid diethyl ester)

2-Isocyanatopentanedioic acid diethyl ester structure
17046-23-0 structure
Product Name:2-Isocyanatopentanedioic acid diethyl ester
CAS No:17046-23-0
MF:C10H15NO5
MW:229.229803323746
CID:235353
PubChem ID:350663
Update Time:2025-04-19

2-Isocyanatopentanedioic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Isocyanatopentanedioic acid diethyl ester
    • diethyl 2-isocyanatopentanedioate
    • AC1L6WPN
    • ACMC-209cu4
    • CTK0I3794
    • diethyl 2-isocyanatoglutarate
    • NSC514228
    • PubChem16234
    • 2-isocyanato-pentanedioic acid diethyl ester
    • NSC-514228
    • 17046-23-0
    • A811203
    • 1,5-DIETHYL 2-ISOCYANATOPENTANEDIOATE
    • Diethyl N-(oxomethylidene)glutamate
    • SCHEMBL11625761
    • DTXSID10325635
    • Pentanedioic acid, 2-isocyanato-, diethyl ester
    • AKOS015843400
    • NSC 514228
    • Inchi: 1S/C10H15NO5/c1-3-15-9(13)6-5-8(11-7-12)10(14)16-4-2/h8H,3-6H2,1-2H3
    • InChI Key: TZTLQVZEVNEAQD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CCC(=O)OCC)N=C=O)=O

Computed Properties

  • Exact Mass: 229.09505
  • Monoisotopic Mass: 229.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.13
  • Boiling Point: 289.3°Cat760mmHg
  • Flash Point: 114°C
  • Refractive Index: 1.474
  • PSA: 82.03
  • LogP: 0.59720
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